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Compound of Interest |

Compound Name: Z-GIn-ONp
CAS No.: 7763-16-8
Cat. No.: B554407
Get Quote
. J

For the researcher engaged in the precise assembly of peptides, benzyloxycarbonyl-L-
glutamine p-nitrophenyl ester, commonly abbreviated as Z-GIn-ONp, represents a cornerstone
reagent. It is an N-terminally protected amino acid activated at its C-terminus, engineered for
the specific and efficient incorporation of a glutamine residue into a growing peptide chain.

The molecule's design is a classic example of strategic chemical synthesis. The
benzyloxycarbonyl (Z) group, pioneered by Bergmann and Zervas, provides robust, yet
removable, protection for the a-amino group, preventing unwanted self-polymerization.[1]
Simultaneously, the p-nitrophenyl (ONp) ester transforms the carboxyl group into a highly
reactive site, primed for nucleophilic attack by the free amino group of another amino acid or
peptide fragment.[2] This "active ester" methodology is a fundamental tactic in solution-phase
peptide synthesis, offering a reliable balance of reactivity and stability, minimizing the risk of
side reactions that can plague other coupling methods.[2] This guide provides a detailed
examination of Z-GIn-ONp, from its core properties to its practical application, grounded in the
principles of synthetic peptide chemistry.

Physicochemical and Structural Properties
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The efficacy and handling of a synthetic reagent are dictated by its physical and chemical
properties. Z-GIn-ONp is typically supplied as a stable, crystalline solid, facilitating its storage
and accurate measurement. A summary of its key identifiers and properties is provided below.

Property Value Reference(s)
CAS Number 7763-16-8 [3]
Molecular Formula C19H19N307 [3]
Molecular Weight 401.37 g/mol [4]
Appearance Crystalline solid / Powder [5]

Data not consistently reported.
Melting Point The precursor, Z-GIn-OH, has
a melting point of 134-138 °C.

Expected to be soluble in
common polar aprotic solvents
used for peptide synthesis
such as Dimethylformamide

- (DMF), Dimethyl sulfoxide

Solubility [2][5]

(DMSO), and Tetrahydrofuran
(THF). A related compound,
Phenylacetyl L-glutamine, is
soluble in DMSO and DMF at

~30 mg/mL.

Store sealed in a dry, cool
Storage environment (2-8°C is [4]

recommended).

Chemical Structure Visualization

The structure of Z-GIn-ONp is defined by three key functional domains: the N-terminal Z-
protecting group, the central L-glutamine residue, and the C-terminal p-nitrophenyl active ester.

Caption: Functional domains of the Z-GIn-ONp molecule.
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Mechanism of Action: The Active Ester Pathway

The utility of Z-GIn-ONp is rooted in the electron-withdrawing nature of the p-nitrophenyl group.
This effect polarizes the ester's carbonyl carbon, rendering it highly electrophilic and
susceptible to nucleophilic attack. This is the core principle of the "active ester" method of
peptide bond formation.[2]

The coupling reaction proceeds via a bimolecular nucleophilic acyl substitution mechanism:

» Nucleophilic Attack: The free a-amino group of the incoming amino acid ester (the
nucleophile) attacks the activated carbonyl carbon of Z-GIn-ONp.

» Tetrahedral Intermediate Formation: This attack forms a transient, high-energy tetrahedral
intermediate.

e Leaving Group Departure: The intermediate collapses, reforming the carbonyl double bond
and expelling the p-nitrophenoxide anion. The p-nitrophenoxide is an excellent leaving group
due to its stability, which is enhanced by resonance delocalization of the negative charge
across the nitro group.

e Proton Transfer: The liberated p-nitrophenoxide typically abstracts a proton from the newly
formed, protonated peptide bond to yield the neutral dipeptide and the p-nitrophenol
byproduct.

Reactants

Products
\ Group Departure (Protected Dipeptide)
e
Hz2N-AA-OR
D
(Byproduct)

Click to download full resolution via product page

Caption: Reaction mechanism for peptide coupling using Z-GIn-ONp.
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Experimental Application & Protocols

The following sections provide field-proven insights into the synthesis and use of Z-GIn-ONp.

Synthesis of Z-GIn-ONp Reagent

The reagent itself is typically prepared from its corresponding N-protected carboxylic acid, Z-
GIn-OH, through esterification with p-nitrophenol. A common and effective method utilizes a
carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to facilitate the

DCC
(Coupling Agent)

Activates .-

Z-GIn-ONp

Dicyclohexylurea (DCU)
(Precipitated Byproduct)

dehydration reaction.[2]

Z-GIn-OH

Anhydrous Solvent

p-Nitrophenol (e.g., Ethyl Acetate)

Click to download full resolution via product page
Caption: Workflow for the synthesis of the Z-GIn-ONp reagent.

Causality: DCC activates the carboxylic acid of Z-GIn-OH, forming a highly reactive O-
acylisourea intermediate. This intermediate is rapidly intercepted by the hydroxyl group of p-
nitrophenol to form the desired ester. The reaction drives to completion due to the formation of
the highly stable and insoluble dicyclohexylurea (DCU) byproduct, which precipitates from
common organic solvents and can be removed by simple filtration.

Protocol: Dipeptide Synthesis using Z-GIn-ONp

This protocol describes a representative procedure for the solution-phase coupling of Z-GIn-
ONp with a generic C-terminally protected amino acid, Glycine methyl ester (H-Gly-OMe), to
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form the dipeptide Z-GIn-Gly-OMe.
Materials:
e Z-GIn-ONp (1.0 eq)
o Glycine methyl ester hydrochloride (H-Gly-OMe-HCI) (1.05 eq)
o Triethylamine (TEA) or Diisopropylethylamine (DIEA) (1.05 eq)
e Anhydrous Dimethylformamide (DMF)
o Ethyl Acetate (EtOAC)
e 1 M Hydrochloric Acid (HCI)
o Saturated Sodium Bicarbonate (NaHCOs3) solution
o Saturated Sodium Chloride (NaCl) solution (Brine)
e Anhydrous Magnesium Sulfate (MgSOa) or Sodium Sulfate (Naz2S0a)
Methodology:
e Amine Free-Basing (Self-Validation Step 1):
o Dissolve H-Gly-OMe-HCI (1.05 eq) in anhydrous DMF.
o Cool the solution to 0 °C in an ice bath.
o Add TEA or DIEA (1.05 eq) dropwise while stirring. Stir for 15-20 minutes at 0 °C.

o Rationale: The starting amino acid is often stored as a stable hydrochloride salt. A tertiary
amine base is required to neutralize the salt and generate the free, nucleophilic a-amino
group necessary for the coupling reaction. Performing this step at 0 °C minimizes potential
side reactions.

e Coupling Reaction (Core Step):
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In a separate flask, dissolve Z-GIn-ONp (1.0 eq) in a minimal amount of anhydrous DMF.

[e]

o Add the Z-GIn-ONp solution to the cold, stirring solution of the free-based amino ester
from Step 1.

o Allow the reaction to warm to room temperature and stir for 12-24 hours.

o Rationale: The reaction is monitored for completion. The bright yellow color of the p-
nitrophenolate anion is a useful visual indicator that the reaction is proceeding. Progress
can be more accurately tracked by Thin Layer Chromatography (TLC), monitoring the
consumption of the Z-GIn-ONp starting material.

o Workup and Extraction (Purification Phase):
o Remove the DMF solvent under high vacuum (rotary evaporation).
o Dissolve the resulting residue in a large volume of Ethyl Acetate (EtOAC).
o Transfer the EtOAc solution to a separatory funnel.

o Wash the organic layer sequentially with:

1 M HCI (2x) - Removes unreacted tertiary base.

Saturated NaHCOs (3x) - Removes the acidic p-nitrophenol byproduct. The aqueous
layer will often turn yellow.

Water (1x)

Brine (1x) - Initiates the drying process by removing bulk water.

o Rationale: This aqueous workup is a critical self-validating system. Each wash is designed
to selectively remove specific impurities (excess base, acidic byproduct), leaving the
desired neutral dipeptide in the organic phase.

e Drying and Isolation:

o Dry the washed organic layer over anhydrous MgSOa or Na2SOa.
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o Filter to remove the drying agent.

o Evaporate the solvent under reduced pressure to yield the crude protected dipeptide,
which can be further purified by recrystallization or column chromatography if necessary.

o Rationale: Complete removal of water is essential before solvent evaporation to obtain a
clean, solid product and prevent potential hydrolysis upon storage.

Safety & Handling

As a senior scientist, ensuring laboratory safety is paramount. While a specific, comprehensive
Safety Data Sheet (SDS) for Z-GIn-ONp is not consistently available across all suppliers,
prudent laboratory practices for handling activated amino acid derivatives should be strictly
followed.

» Engineering Controls: Handle the solid and all solutions in a certified chemical fume hood to
avoid inhalation of dust or vapors.

e Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety
glasses with side shields, and nitrile gloves.

» Handling: Avoid direct contact with skin and eyes. Do not ingest. In case of accidental
exposure, rinse the affected area thoroughly with water and seek medical advice.[6]

» Disposal: Dispose of chemical waste in accordance with institutional, local, and national
regulations. The p-nitrophenol byproduct is toxic and should be disposed of in a designated
hazardous waste container.

Conclusion

Benzyloxycarbonyl-L-glutamine p-nitrophenyl ester is a highly effective and reliable reagent for
the targeted incorporation of L-glutamine in peptide synthesis. Its design leverages the stability
of the Z-protecting group and the controlled reactivity of the p-nitrophenyl active ester. By
understanding the underlying mechanism of action and employing robust, self-validating
protocols, researchers can confidently utilize Z-GIn-ONp to construct complex peptide targets
with high fidelity and yield, advancing programs in drug discovery and biochemical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

